Cas no 2171755-66-9 (2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid)

• Product Name: 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• CAS No: 2171755-66-9
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 5865632
• PubChem ID: 165579302
• Update Time: 2025-05-23

2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid
• 2-[5-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)pentanamido]acetic acid
• 2171755-66-9
• EN300-1526665

• Inchi： 1S/C25H27N3O6/c26-12-6-5-11-22(24(32)28(13-14-29)15-23(30)31)27-25(33)34-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-22,29H,5-6,11,13-16H2,(H,27,33)(H,30,31)
• InChI Key： MXGWCVFNTCBUKT-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC(=O)O)CCO)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 140Ų

Additional information on 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid

Comprehensive Overview of 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid (CAS No. 2171755-66-9)

2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid (CAS No. 2171755-66-9) is a sophisticated organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique molecular structure, incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyano functional group, and a hydroxyethyl moiety, making it highly valuable for bioconjugation and drug development. Its versatility has garnered significant attention in the fields of medicinal chemistry and biotechnology, particularly for applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acid derivatives like 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid has surged due to their critical role in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are increasingly exploring its potential in designing novel therapeutics, especially for cancer treatment and neurodegenerative diseases. The compound’s ability to facilitate high-purity peptide production aligns with the growing emphasis on precision medicine and personalized healthcare.

The cyano group in 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid enhances its reactivity, enabling efficient cross-coupling reactions and biomolecular labeling. This property is particularly advantageous for proteomics research, where accurate protein modification and tracking are essential. Additionally, the hydroxyethyl segment improves solubility in aqueous environments, making it suitable for biological assays and in vitro studies.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids applications", "peptide synthesis reagents", and "CAS 2171755-66-9 uses". These queries reflect the compound’s relevance in academic research and industrial applications. Moreover, trending topics such as "green chemistry in peptide synthesis" and "sustainable pharmaceutical manufacturing" highlight the need for eco-friendly alternatives, positioning 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid as a candidate for optimized synthetic routes.

Quality control and analytical characterization of 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid are paramount for ensuring reproducibility in research. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its purity and structural integrity. These methods align with the Good Laboratory Practice (GLP) standards, which are critical for regulatory compliance in pharmaceutical development.

In conclusion, 2-5-cyano-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)pentanamidoacetic acid (CAS No. 2171755-66-9) represents a cornerstone in modern chemical biology and therapeutic innovation. Its multifaceted applications, combined with the rising demand for high-efficiency synthetic tools, underscore its importance in advancing life sciences and drug discovery. As research continues to evolve, this compound is poised to play a pivotal role in addressing global health challenges through cutting-edge science.